Cas no 1598251-23-0 (1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol)

• Product Name: 1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol
• CAS No: 1598251-23-0
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• CID: 5171202
• PubChem ID: 75525057
• Update Time: 2025-07-19

1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[(3-chloro-2-fluorophenyl)methyl]amino]-2-methyl-
• 1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol

• Inchi： 1S/C11H15ClFNO/c1-11(2,15)7-14-6-8-4-3-5-9(12)10(8)13/h3-5,14-15H,6-7H2,1-2H3
• InChI Key： NTJUGIRSUDGSGU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(Cl)=C1F)C(C)(O)C

Additional information on 1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol

Introduction to 1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol (CAS No. 1598251-23-0)

1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol, with the CAS number 1598251-23-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a 3-chloro-2-fluorophenyl moiety and an amine functional group, contribute to its unique chemical properties and potential therapeutic applications.

The 3-chloro-2-fluorophenyl substituent is a key element in the molecule, influencing its interactions with biological targets. The chlorine atom introduces a polarizability that can enhance binding affinity, while the fluorine atom provides additional electronic effects that modulate reactivity and metabolic stability. These features make the compound an attractive candidate for drug discovery programs targeting various diseases.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems. The amine group in 1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol suggests potential activity as a neurotransmitter receptor ligand. Specifically, this compound may interact with receptors involved in the regulation of mood, cognition, and pain perception. Preliminary studies have indicated that molecules with similar structural motifs exhibit properties that could be beneficial in treating neurological disorders.

The synthesis of 1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 3-chloro-2-fluorophenyl group typically involves halogenation and substitution reactions, while the amine functionality is often introduced through nucleophilic substitution or reductive amination. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

The pharmacological profile of 1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol has been evaluated in various in vitro and in vivo models. Initial studies have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic effects. For instance, it may interact with serotonin receptors, which are implicated in depression and anxiety disorders. Additionally, its interaction with other receptor systems could contribute to its efficacy in treating conditions such as chronic pain and cognitive impairments.

One of the most compelling aspects of this compound is its potential for further derivatization to enhance its pharmacological properties. By modifying the substituents on the aromatic ring or introducing additional functional groups, researchers can fine-tune the biological activity and selectivity of 1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol. This flexibility makes it an excellent scaffold for structure-based drug design efforts aimed at developing novel therapeutics.

The chemical stability of 1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol is another critical factor to consider in its development as a pharmaceutical agent. The presence of both chloro and fluoro substituents can influence the compound's susceptibility to degradation under various conditions. Studies have shown that proper formulation and storage conditions can significantly enhance the stability of this molecule, ensuring its efficacy throughout its shelf life.

In conclusion, 1-{(3-chloro-2-fluorophenyl)methylamino}-2-methylpropan-2-ol (CAS No. 1598251-23-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing various medical challenges.